N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-fluorobenzamide

• IUPAC Name: N-[4-(dimethylamino)-2-pyrrolidin-1-ylpyrimidin-5-yl]-3-fluorobenzamide
• InChI: InChI=1S/C17H20FN5O/c1-22(2)15-14(11-19-17(21-15)23-8-3-4-9-23)20-16(24)12-6-5-7-13(18)10-12/h5-7,10-11H,3-4,8-9H2,1-2H3,(H,20,24)
• InChI Key: QGNKYXGXQCHADP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1NC(=O)C2=CC(=CC=C2)F)N3CCCC3
• Molecular Formula: C17H20FN5O
• Molecular Weight: 329.4 g/mol

Description

N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as DRD2 antagonist, and it has been shown to have a mechanism of action that makes it a promising candidate for the development of new drugs.

Scientific Research Applications

Inhibition of TNF-α Production

A series of N-pyridinyl(methyl)fluorobenzamides, closely related to the chemical structure of interest, were synthesized and evaluated for their inhibitory activity on TNF-α production. These compounds, including N-(4,6-dimethylpyridin-2-yl)pentafluorobenzamide, showed significant activity, demonstrating their potential for anti-inflammatory and immunomodulatory applications (Collin et al., 1999).

Metabotropic Glutamate Receptor 1 (mGluR1) Antagonism

Compounds structurally similar to the query molecule were identified as potent mGluR1 antagonists, demonstrating excellent subtype selectivity and a good pharmacokinetic profile in rats. These findings highlight the therapeutic potential of these compounds in treating neurological disorders such as schizophrenia (Satoh et al., 2009).

Positron Emission Tomography (PET) Imaging

Novel radioligands for PET imaging of mGluR1 in the rodent brain were synthesized, including compounds with structural similarities to the target chemical. These radioligands showed high in vitro binding affinity and specificity for mGluR1, indicating their usefulness for in vivo imaging and studying the receptor's distribution and function in the brain (Fujinaga et al., 2012).

Antibiotic Agent Studies

Research on nitrofurantoin and its ability to form molecular complexes with pyridyl bases and aminobenzamides explored the structural, thermochemical, and desolvation characteristics of these complexes. This study provides insights into the molecular interactions and potential applications of these compounds in developing new pharmaceutical formulations (Vangala et al., 2013).

Pyrimidine Derivatives as Bioactive Compounds

Pyrimidine derivatives, including those structurally related to the query compound, have been synthesized and evaluated for their biological and pharmacological properties. These studies contribute to understanding the diverse applications of pyrimidine compounds in medicinal chemistry and drug development (Saracoglu et al., 2020).